Cas no 6307-03-5 (2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium)

2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium structure
6307-03-5 structure
Product name:2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium
CAS No:6307-03-5
MF:C21H25N2+
MW:305.4366
CID:958653
PubChem ID:10159899

2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium Chemical and Physical Properties

Names and Identifiers

    • 2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium
    • trans-2-< p-(N,N-dimethylamino)styryl> -1',3',3'-trimethylindolium iodide; 2-[2-(4-chloro-phenoxy)-ethylamino]-ethanol; 2-(4-dimethylamino-styryl)-1,3,3-trimethyl-3H-indolium, iodide; AKOS006221853; CBMicro_029264; Ambcb5737767; CTK5I0475; 2-([2-(4-CHLOROPHENOXY)ETHYL]AMINO)ETHANOL; 2-{[2-(4-CHLOROPHENOXY)ETHYL]AMINO}ETHANOL; 2-(4-Dimethylamino-styryl)-1,3,3-trimethyl-3H-indolium, Jodid; AG-I-01873; 2-[2-(4-dimethylaminophenyl)eth
    • SCHEMBL7758713
    • NSC10535
    • 258851-77-3
    • NSC41006
    • (e)-2-(4-(dimethylamino)styryl)-1,3,3-trimethyl-3h-indol-1-ium iodide
    • 6307-03-5
    • N,N-Dimethyl-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]aniline;iodide
    • NSC-10535
    • NSC-41006
    • 2-(4-(Dimethylamino)styryl)-1,3,3-trimethyl-3H-indol-1-ium iodide
    • Inchi: InChI=1S/C21H25N2.HI/c1-21(2)18-8-6-7-9-19(18)23(5)20(21)15-12-16-10-13-17(14-11-16)22(3)4;/h6-15H,1-5H3;1H/q+1;/p-1
    • InChI Key: YKPDGXDEWCJITP-UHFFFAOYSA-M
    • SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC=C(C=C3)N(C)C)C)C.[I-]

Computed Properties

  • Exact Mass: 305.20195
  • Monoisotopic Mass: 432.10625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 478
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.2Ų

Experimental Properties

  • PSA: 6.25
  • LogP: 1.43480

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